Cas no 106088-12-4 (3,7,11-Triazabicyclo[11.3.1]heptadeca-1(17),13,15-triene, 7-methyl-)

• Product Name: 3,7,11-Triazabicyclo[11.3.1]heptadeca-1(17),13,15-triene, 7-methyl-
• CAS No: 106088-12-4
• MF: C₁₅H₂₅N₃
• MW: 247.379103422165
• CID: 1179493
• PubChem ID: 12055325
• Update Time: 2025-04-20

3,7,11-Triazabicyclo[11.3.1]heptadeca-1(17),13,15-triene, 7-methyl- Chemical and Physical Properties

Names and Identifiers

• 3,7,11-Triazabicyclo[11.3.1]heptadeca-1(17),13,15-triene, 7-methyl-
• 7-methyl-3,7,11-triazabicyclo[11.3.1]heptadeca-1(17),13,15-triene
• 106088-12-4
• DTXSID00476584
• SCHEMBL3113400

• Inchi： 1S/C15H25N3/c1-18-9-3-7-16-12-14-5-2-6-15(11-14)13-17-8-4-10-18/h2,5-6,11,16-17H,3-4,7-10,12-13H2,1H3
• InChI Key： GEUKMIAQCCXUFB-UHFFFAOYSA-N
• SMILES： N1(C)CCCNCC2C=CC=C(C=2)CNCCC1

Computed Properties

• Exact Mass: 247.20505
• Monoisotopic Mass: 247.204847810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 27.3Ų

Experimental Properties

• PSA: 27.3